Cas no 338777-43-8 (2-[(E)-(phenylmethylidene)amino]thiophene-3-carbonitrile)

• Product Name: 2-[(E)-(phenylmethylidene)amino]thiophene-3-carbonitrile
• CAS No: 338777-43-8
• MDL: MFCD01316177
• CID: 4647829
• Update Time: 2025-10-31

2-[(E)-(phenylmethylidene)amino]thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-(phenylmethylidene)amino]thiophene-3-carbonitrile

• MDL： MFCD01316177

Additional information on 2-[(E)-(phenylmethylidene)amino]thiophene-3-carbonitrile

Comprehensive Guide to 2-[(E)-(phenylmethylidene)amino]thiophene-3-carbonitrile (CAS No. 338777-43-8)

2-[(E)-(phenylmethylidene)amino]thiophene-3-carbonitrile (CAS No. 338777-43-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiophene backbone and carbonitrile functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring an imine linkage ((E)-(phenylmethylidene)amino), enables diverse reactivity, making it valuable for designing novel drug candidates and functional materials.

In recent years, the demand for heterocyclic compounds like 2-[(E)-(phenylmethylidene)amino]thiophene-3-carbonitrile has surged due to their applications in medicinal chemistry and organic electronics. Researchers are particularly interested in its potential as a pharmacophore for targeting enzymes and receptors involved in inflammatory and metabolic disorders. Additionally, its conjugated system lends itself to applications in OLEDs (organic light-emitting diodes) and sensors, aligning with the growing focus on sustainable technologies.

The synthesis of CAS No. 338777-43-8 typically involves condensation reactions between thiophene-3-carbonitrile derivatives and benzaldehyde analogs, optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure. Its stability under ambient conditions and solubility in common organic solvents like DMSO and ethanol further enhance its practicality in lab settings.

From an industrial perspective, 2-[(E)-(phenylmethylidene)amino]thiophene-3-carbonitrile is often explored for patent applications in drug development, particularly in kinase inhibitors and antimicrobial agents. Its structure-activity relationship (SAR) studies are frequently cited in journals focusing on bioorganic chemistry. Furthermore, its role in catalysis and polymer science highlights its interdisciplinary relevance.

Environmental and safety considerations for handling CAS No. 338777-43-8 adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its nitrile group warrants cautious handling to avoid irritation. Disposal recommendations align with guidelines for non-halogenated organic waste.

For researchers sourcing this compound, quality benchmarks include ≥95% purity (via HPLC) and certification of spectroscopic data. Suppliers often provide technical datasheets detailing storage conditions (e.g., 2–8°C in amber vials) and shelf life (typically 24 months). Custom synthesis services for derivatives of this scaffold are also available to support tailored research needs.

Emerging trends link thiophene-based compounds like 338777-43-8 to green chemistry initiatives, where solvent-free synthesis and biodegradable byproducts are prioritized. Such advancements resonate with global efforts to reduce the environmental footprint of chemical manufacturing. Concurrently, computational studies leveraging AI-driven molecular modeling accelerate the discovery of new applications for this compound.

In summary, 2-[(E)-(phenylmethylidene)amino]thiophene-3-carbonitrile represents a pivotal building block in modern chemistry. Its adaptability across drug discovery, material science, and catalysis underscores its enduring scientific value. As innovation in heterocyclic chemistry progresses, this compound is poised to remain at the forefront of cutting-edge research.